Cas no 6637-87-2 (2,7-Naphthalenedisulfonicacid,4-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2))

• Product Name: 2,7-Naphthalenedisulfonicacid,4-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2)
• CAS No: 6637-87-2
• MF: C₂₈H₁₅N₉Na₂O₁₆S₂
• MW: 843.578944444656
• CID: 512731
• PubChem ID: 16131135
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid,4-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[2-(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxy-,sodium salt (1:2)
• 2,7-Naphthalenedisulfonicacid,4-[2-[2,4-dihydroxy-5-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[2-(4-nitrophenyl)diazenyl]ph
• C.I. Acid Brown 75
• 2,7-Naphthalenedisulfonic acid, 4-(2-(2,4-dihydroxy-5-(2-(2-hydroxy-3,5-dinitrophenyl)diazenyl)-3-(2-(4-nitrophenyl)diazenyl)phenyl)diazenyl)-5-hydroxy-, sodium salt (1:2)
• disodium 4-[2,4-dihydroxy-5-(2-hydroxy-3,5-dinitro-phenyl)azo-3-(4-nitrophenyl)azo-phenyl]azo-5-hydroxy-naphthalene-2,7-disulfonate
• EINECS 229-637-4
• Disodium 4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)azo]-3-[(4-nitrophenyl)azo]phenyl]azo]-5-hydroxynaphthalene-2,7-disulphon ate
• 2,7-Naphthalenedisulfonic acid, 4-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)-3-((4-nitrophenyl)azo)phenyl)azo)-5-hydroxy-, disodium salt
• 8011-86-7
• Disodium 4-((2,4-dihydroxy-5-((2-hydroxy-3,5-dinitrophenyl)azo)-3-((4-nitrophenyl)azo)phenyl)azo)-5-hydroxynaphthalene-2,7-disulphonate
• 6637-87-2
• NSC 47740
• Disodium 4-2,4-dihydroxy-5-(2-hydroxy-3,5-dinitrophenyl)azo-3-(4-nitrophenyl)azophenylazo-5-hydroxynaphthalene-2,7-disulphon ate
• 4-((2,4-Dihydroxy-3-((4-nitrophenyl)azo)-5-((3,5-dinitro-2-hydroxyphenyl)azo)phenyl)azo)-5-hydroxy-2,7-naphthalenedisulfonic acid, disodium salt
• W-110171
• DTXSID30889567
• Acid Brown 75
• disodium;4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[(4-nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate
• NS00047205

• Inchi： 1S/C28H17N9O16S2.2Na/c38-23-10-17(55(51,52)53)6-12-5-16(54(48,49)50)9-18(24(12)23)30-32-20-11-21(33-31-19-7-15(36(44)45)8-22(26(19)39)37(46)47)28(41)25(27(20)40)34-29-13-1-3-14(4-2-13)35(42)43;;/h1-11,38-41H,(H,48,49,50)(H,51,52,53);;/q;2*+1/p-2/b32-30+,33-31+,34-29+;;
• InChI Key： SKCQDFLBBMGDPT-YNVLCFGRSA-L
• SMILES： S(C1=CC(=C2C(=CC(=CC2=C1)S(=O)(=O)[O-])O)/N=N/C1C=C(C(=C(C=1O)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])O)/N=N/C1C=C(C=C(C=1O)[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 842.98755
• Monoisotopic Mass: 822.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 57
• Rotatable Bond Count: 11
• Complexity: 1720
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 418A^2

Experimental Properties

• PSA: 398.9